Cas no 162551-57-7 (Benzene, 1-methoxy-4-(4-propylcyclohexyl)-)

• Product Name: Benzene, 1-methoxy-4-(4-propylcyclohexyl)-
• CAS No: 162551-57-7
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 4611325
• Update Time: 2025-05-24

Benzene, 1-methoxy-4-(4-propylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-4-(4-propylcyclohexyl)-

• Inchi： 1S/C16H24O/c1-3-4-13-5-7-14(8-6-13)15-9-11-16(17-2)12-10-15/h9-14H,3-8H2,1-2H3
• InChI Key： MDUQZBFHDPNORI-UHFFFAOYSA-N
• SMILES： C1(OC)=CC=C(C2CCC(CCC)CC2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Additional information on Benzene, 1-methoxy-4-(4-propylcyclohexyl)-

Benzene, 1-Methoxy-4-(4-Propylcyclohexyl): A Comprehensive Overview

Benzene, 1-methoxy-4-(4-propylcyclohexyl), also known by its CAS number 162551-57-7, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its versatile properties and potential for innovative applications.

The molecular structure of Benzene, 1-methoxy-4-(4-propylcyclohexyl) consists of a benzene ring substituted with a methoxy group at position 1 and a 4-propylcyclohexyl group at position 4. This arrangement imparts the compound with both aromatic and aliphatic characteristics, making it highly versatile for various chemical reactions and industrial applications. The methoxy group introduces electron-donating properties, while the cyclohexyl group adds steric bulk and enhances the compound's stability.

Recent studies have explored the synthesis of Benzene, 1-methoxy-4-(4-propylcyclohexyl) through various methodologies, including Friedel-Crafts alkylation and Suzuki coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for large-scale production. Researchers have also investigated the compound's reactivity under different conditions, revealing its potential as an intermediate in the synthesis of more complex molecules.

In terms of applications, Benzene, 1-methoxy-4-(4-propylcyclohexyl) has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to form stable derivatives makes it a valuable building block in drug discovery programs targeting various therapeutic areas, such as oncology and neurodegenerative diseases. Additionally, the compound has been explored for its potential in materials science, particularly in the development of advanced polymers and coatings with enhanced mechanical properties.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Benzene, 1-methoxy-4-(4-propylcyclohexyl) with unprecedented accuracy. These studies have provided insights into the compound's interaction with biological systems and its potential as a ligand in metal-catalyzed reactions. Furthermore, green chemistry approaches have been applied to synthesize this compound using environmentally friendly solvents and catalysts, aligning with global sustainability goals.

The unique combination of aromaticity and steric hindrance in Benzene, 1-methoxy-4-(4-propylcyclohexyl) makes it an attractive candidate for use in asymmetric catalysis and enantioselective synthesis. Recent research has demonstrated its effectiveness as a chiral auxiliary in the synthesis of complex molecules with high enantiomeric excess (ee). This property opens new avenues for its application in the production of chiral drugs and agrochemicals.

In conclusion, Benzene, 1-methoxy-4-(4-propylcyclohexyl) (CAS No. 162551-57-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.